Cas no 112242-42-9 (4H-Pyran-4-one,2-(ethoxymethyl)-3,5-dihydroxy-)

• Product Name: 4H-Pyran-4-one,2-(ethoxymethyl)-3,5-dihydroxy-
• CAS No: 112242-42-9
• MF: C₈H₁₀O₅
• MW: 186.162003040314
• CID: 191802
• PubChem ID: 3082639
• Update Time: 2025-04-19

4H-Pyran-4-one,2-(ethoxymethyl)-3,5-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one,2-(ethoxymethyl)-3,5-dihydroxy-
• 2-(ethoxymethyl)-3,5-dihydroxypyran-4-one
• 2-(ethoxymethyl)-3,5-dihydroxy-4H-pyran-4-one
• 2-Ethoxymethylene-3,5-dihydroxypyrone
• Argutone
• 4H-Pyran-4-one, 2-(ethoxymethyl)-3,5-dihydroxy-
• DTXSID80149966
• 112242-42-9

• Inchi： 1S/C8H10O5/c1-2-12-4-6-8(11)7(10)5(9)3-13-6/h3,9,11H,2,4H2,1H3
• InChI Key： TWAONCHXNZRCCW-UHFFFAOYSA-N
• SMILES： O(CC)CC1=C(C(C(=CO1)O)=O)O

Computed Properties

• Exact Mass: 186.0528
• Monoisotopic Mass: 186.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 76A^2

Experimental Properties

• Density: 1.443
• Boiling Point: 361°Cat760mmHg
• Flash Point: 149.6°C
• Refractive Index: 1.579
• PSA: 75.99
• LogP: 0.58750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives